1-(ethylsulfonyl)-4-(4-fluorobenzyl)-3-isopropyl-1,4-diazepan-5-one

• IUPAC Name: 1-ethylsulfonyl-4-[(4-fluorophenyl)methyl]-3-propan-2-yl-1,4-diazepan-5-one
• InChI: InChI=1S/C17H25FN2O3S/c1-4-24(22,23)19-10-9-17(21)20(16(12-19)13(2)3)11-14-5-7-15(18)8-6-14/h5-8,13,16H,4,9-12H2,1-3H3
• InChI Key: LSWRVBPIKPTXAK-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCC(=O)N(C(C1)C(C)C)CC2=CC=C(C=C2)F
• Molecular Formula: C17H25FN2O3S
• Molecular Weight: 356.5 g/mol

Description

1-(ethylsulfonyl)-4-(4-fluorobenzyl)-3-isopropyl-1,4-diazepan-5-one is a chemical compound that belongs to the class of benzodiazepines. It is also known as Ro 15-4513 and is commonly used as a research tool in the field of neuroscience to study the mechanisms of action of benzodiazepines.

Mechanism of Action

The mechanism of action of 1-(ethylsulfonyl)-4-(4-fluorobenzyl)-3-isopropyl-1,4-diazepan-5-one is similar to that of other benzodiazepines. It binds to the GABA-A receptor, which is a type of ionotropic receptor that mediates the effects of the inhibitory neurotransmitter GABA. This binding enhances the activity of GABA, leading to an increase in inhibitory neurotransmission and a decrease in neuronal excitability.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are similar to those of other benzodiazepines. It has anxiolytic, sedative, hypnotic, and anticonvulsant effects. It also has muscle relaxant properties and can be used to treat muscle spasms and spasticity.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(ethylsulfonyl)-4-(4-fluorobenzyl)-3-isopropyl-1,4-diazepan-5-one in lab experiments is that it is a potent and selective GABA-A receptor modulator. This makes it a useful tool for investigating the role of GABA-A receptors in neurological disorders. However, one limitation of using this compound is that it has a relatively short half-life and is rapidly metabolized in vivo. This can make it difficult to achieve and maintain therapeutic concentrations in animal models.

Future Directions

There are several future directions for research involving 1-(ethylsulfonyl)-4-(4-fluorobenzyl)-3-isopropyl-1,4-diazepan-5-one. One area of interest is the development of new benzodiazepine compounds with improved pharmacokinetic properties and reduced side effects. Another area of interest is the investigation of the role of GABA-A receptors in neurological disorders such as anxiety, depression, and epilepsy. Finally, there is a need for further research into the mechanisms of action of benzodiazepines and their effects on GABA-A receptor function.

Synthesis Methods

The synthesis of 1-(ethylsulfonyl)-4-(4-fluorobenzyl)-3-isopropyl-1,4-diazepan-5-one involves the reaction of 4-fluorobenzyl chloride with isopropylamine to form 4-fluorobenzylisopropylamine. This is then reacted with ethylsulfonyl chloride to form this compound.

Scientific Research Applications

1-(ethylsulfonyl)-4-(4-fluorobenzyl)-3-isopropyl-1,4-diazepan-5-one is commonly used as a research tool in the field of neuroscience to study the mechanisms of action of benzodiazepines. It is also used to study the effects of benzodiazepines on GABA receptors and to investigate the role of these receptors in anxiety and other neurological disorders.